Cas no 118413-82-4 ((1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol)

• Product Name: (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol
• CAS No: 118413-82-4
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 3666029
• PubChem ID: 14194460
• Update Time: 2025-06-12

(1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-[(phenylmethyl)thio]-, (1R-trans)-
• Cyclopentanol, 2-[(phenylmethyl)thio]-, (1R-trans)- (9CI)
• (1r,2r)-2-(benzylsulfanyl)cyclopentan-1-ol
• F1912-2141
• AKOS040801533
• (1R,2R)-2-benzylsulfanylcyclopentan-1-ol
• starbld0036905
• (1R,2R)-2-(Benzylthio)cyclopentan-1-ol
• 118413-82-4
• (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol

• Inchi： 1S/C12H16OS/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11-13H,4,7-9H2/t11-,12-/m1/s1
• InChI Key： WMQHWTMFYSWGJK-VXGBXAGGSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 208.09218630Da
• Monoisotopic Mass: 208.09218630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

(1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol

Introduction to (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol and Its Significance in Modern Chemical Research

CAS no. 118413-82-4 corresponds to the compound (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol, a molecule that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional group composition, exhibits a range of potential applications that are both scientifically intriguing and practically significant.

The molecular structure of (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol consists of a cyclopentanone backbone substituted with a benzylsulfanyl group at the 2-position. The presence of this stereocenter at the 1-position and the chiral environment around the cyclopentane ring make this compound a valuable scaffold for synthetic chemists and biologists alike. The benzylsulfanyl group, in particular, introduces a polar moiety that can enhance solubility and binding affinity in biological systems.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol makes it an excellent candidate for such applications. Researchers have leveraged its rigid cyclic structure to develop novel catalysts and ligands that facilitate highly enantioselective reactions. These advancements have not only improved the efficiency of synthetic pathways but also opened new avenues for the synthesis of complex pharmaceutical molecules.

Beyond its role in asymmetric synthesis, (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol has shown promise in drug discovery and development. The benzylsulfanyl group is known to interact with various biological targets, making this compound a versatile building block for designing novel therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, which are critical for developing treatments against a wide range of diseases.

One particularly notable application of (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol make it an ideal candidate for such applications.

The synthesis of (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol has also been refined through recent advances in synthetic methodologies. Techniques such as enantioselective hydrogenation and chiral resolution have enabled the production of high-purity enantiomers with remarkable efficiency. These improvements have not only made the compound more accessible but also facilitated its use in more complex synthetic transformations.

In conclusion, (1R,2R)-2-(benzylsulfanyl)cyclopentan-1-ol, identified by CAS no. 118413-82-4, is a multifaceted compound with significant implications in modern chemical research. Its unique structural features and functional groups make it a valuable tool for asymmetric synthesis, drug discovery, and the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the chemical biology field is likely to grow even further.